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Compound of Interest

Compound Name: 5-Bromo-2,4-dimethylphenol

CAS No.: 74571-80-5

Cat. No.: B2898476

Get Quote

Executive Summary & Core Directive
Do not dispose of 5-Bromo-2,4-dimethylphenol down the drain or in general trash. This

compound acts as a significant aquatic toxin and poses persistence risks in municipal water

treatment systems.[1] It must be segregated into a Halogenated Organic Waste stream.[1] The

bromine substituent requires high-temperature incineration (>1100°C) with flue gas scrubbing

to prevent the formation of brominated dioxins/furans.[1]

Chemical Safety & Hazard Identification
Before initiating disposal, verify the physical state and hazards.[1][2] Brominated xylenols are

typically solid at room temperature but may be in solution.[1]
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Property Value / Description Implications for Disposal

Chemical Family Halogenated Phenol

Strict Segregation Required.

Do not mix with non-

halogenated solvents (e.g.,

Acetone, Ethanol) to avoid

elevating disposal costs for the

entire container.[1]

Physical State Crystalline Solid (Likely)

Use solid waste containers for

pure substance; liquid

containers for stock solutions.

[1]

Melting Point ~75–80°C (Analogue estimate)

May melt if stored near heat

sources; store in cool, dry

area.[1]

pKa ~10.6 (Weak Acid)
Incompatible with strong

oxidizers and strong bases.

RCRA Status Characteristic Waste (Toxic)

Likely triggers hazardous

waste codes depending on

concentration (e.g., D002 if

corrosive, or U-listed

derivatives).[1]

GHS Hazard Classification (Class-Based)[1]
H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

H411: Toxic to aquatic life with long-lasting effects.[1][4]
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Proper segregation is the single most effective way to ensure safety and reduce facility costs.

[1]

Decision Logic: Waste Stream Selection
The following Graphviz diagram illustrates the decision process for segregating this chemical.

Waste: 5-Bromo-2,4-dimethylphenol

What is the Physical State?

Solid (Pure Substance)

Liquid (Solution)

Contaminated Debris
(Gloves, Towels)

Container A: Solid Hazardous Waste
(Label: Toxic, Halogenated)

Scoop/Sweep Is Solvent Halogenated?

Container C: Solid Hazardous Debris
(Double Bagged)

Container B: Halogenated Solvent Waste
(Red Can)

Yes (e.g., DCM)

Container B: Halogenated Solvent Waste
(MUST segregate here due to solute)

No (e.g., Methanol)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Bromo-2,4-dimethylphenol waste. Note that even

if dissolved in non-halogenated solvents (like methanol), the presence of the brominated solute

often mandates disposal in the Halogenated stream depending on facility rules.
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Scenario A: Disposal of Pure Solid Chemical
PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat.[1]

Use a dust mask (N95) if powder is fine/dusty.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk.[1]

Transfer: Carefully transfer the solid into the container. Do not fill beyond 90% capacity.

Labeling: Attach a hazardous waste tag immediately.[1]

Chemical Name: 5-Bromo-2,4-dimethylphenol.[1]

Hazards: Toxic, Irritant.[1][3][5][6]

Secondary Containment: Place the HDPE jar inside a secondary bin until pickup.

Scenario B: Disposal of Liquid Solutions
(Stock/Reaction Mixtures)

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

nitric acid, peroxides) or strong bases.[1] Phenols can react exothermically with oxidizers.[1]

Stream Selection: Pour into the Halogenated Solvent waste container.[1]

Why? Even if dissolved in ethanol, the bromine atom requires the waste hauler to treat the

entire volume as halogenated.[1]

pH Adjustment (Optional/Facility Specific): Some facilities require phenols to be kept at

neutral or slightly acidic pH to prevent salt formation, though this is less critical for

brominated derivatives than for phenol itself.[1]

Log Entry: Record the volume and concentration on the waste container's log sheet.

Scenario C: Empty Containers
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Triple Rinse: If the bottle is empty, triple rinse with a solvent capable of dissolving the residue

(e.g., small amount of ethanol or acetone).[1]

Rinsate Disposal: Pour the rinsate into the Halogenated Waste container (Scenario B).[1]

Defacing: Deface the label on the original bottle.

Trash: Once triple-rinsed and dried, the bottle can typically be discarded in glass trash (verify

with local EHS).[1]

Spill Response Protocol (Small Scale)
Immediate Action: Alert nearby personnel. If the spill exceeds 100g or involves injury, evacuate

and call emergency services.

Spill Detected Solid or Liquid?

1. Dampen paper towel
2. Place over powder (prevent dust)

3. Scoop into bagSolid

1. Cover with absorbent pads/vermiculite
2. Wait for absorption

3. Scoop into bag

Liquid Clean Area with Soap/Water Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate workflow for small-scale laboratory spills.

References & Regulatory Grounding[1][9]
National Oceanic and Atmospheric Administration (NOAA).2,4-Dimethylphenol Chemical

Datasheet.[1] CAMEO Chemicals.[1] Link

Thermo Fisher Scientific.Safety Data Sheet: 4-Bromo-2,6-dimethylphenol (Isomer Analogue).

[1]Link[1]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Regulations - Hazardous Waste.[1]Link[1]
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PubChem.4-Bromo-2,5-dimethylphenol Compound Summary. National Library of Medicine.

[1] Link[1]

Disclaimer:This guide is for informational purposes for trained laboratory personnel. Always

consult your institution's Environmental Health & Safety (EHS) officer and the specific Safety

Data Sheet (SDS) for the exact lot number of your chemical before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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